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Introduction
INY-03-041 trihydrochloride is a potent and highly selective proteolysis-targeting chimera

(PROTAC) designed to induce the degradation of all three AKT isoforms (AKT1, AKT2, and

AKT3).[1][2] AKT is a critical serine/threonine kinase in the PI3K/AKT/mTOR signaling pathway,

which is frequently dysregulated in various cancers.[2][3][4] A key downstream substrate of

AKT is the Proline-Rich AKT Substrate of 40 kDa (PRAS40).[3][4] Phosphorylation of PRAS40

at Threonine 246 (Thr246) by AKT is a critical event that relieves its inhibitory constraint on the

mammalian target of rapamycin complex 1 (mTORC1), a master regulator of cell growth and

proliferation.[5][6][7]

By degrading AKT, INY-03-041 is expected to cause a significant and sustained reduction in the

phosphorylation of PRAS40 (pPRAS40).[2][3] Monitoring the levels of pPRAS40 is therefore a

crucial biomarker for assessing the pharmacodynamic activity of INY-03-041 and its impact on

the AKT/mTORC1 signaling axis. These application notes provide detailed protocols for

measuring the downstream effects of INY-03-041 on pPRAS40 in a cellular context.
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The following table summarizes the expected quantitative effects of INY-03-041 on pPRAS40

levels based on available literature. Data is derived from studies in various cancer cell lines,

including T47D and MDA-MB-468, and demonstrates a potent and sustained reduction in

pPRAS40 following treatment.[3][8]

Cell Line Treatment
Concentrati
on (nM)

Time
(hours)

%
Reduction
in pPRAS40
(vs.
Control)

Reference

T47D INY-03-041 250 24 >90% [3][8]

MDA-MB-468 INY-03-041 250 12
Significant

Reduction
[3]

T47D

INY-03-041

(washout

after 12h)

250 96 >80% [3][8]

MDA-MB-468

INY-03-041

(washout

after 12h)

250 96
Sustained

Reduction
[3][8]

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action of INY-03-041 and its effect on the

AKT/pPRAS40 signaling pathway.
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Caption: INY-03-041 induces AKT degradation, inhibiting pPRAS40 and mTORC1 signaling.

Experimental Workflow Diagram
The following diagram outlines the general workflow for assessing the effect of INY-03-041 on

pPRAS40 levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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